Cas no 1072153-65-1 (6-fluoro-2,3-dihydro-1-benzofuran)

• Product Name: 6-fluoro-2,3-dihydro-1-benzofuran
• CAS No: 1072153-65-1
• MF: C₈H₇FO
• MW: 138.138985872269
• MDL: MFCD22536385
• CID: 2853364
• PubChem ID: 67557484
• Update Time: 2025-05-22

6-fluoro-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• BS-14383
• 1072153-65-1
• CS-0156844
• Y13232
• 6-Fluoro-2,3-dihydrobenzofuran
• EN300-314195
• MFCD22536385
• 6-Fluoro-2,3-dihydrobenzo[b]furan
• SCHEMBL8342110
• 6-fluoro-2,3-dihydro-1-benzofuran
• DB-108110
• AKOS023111703

• MDL： MFCD22536385
• Inchi： 1S/C8H7FO/c9-7-2-1-6-3-4-10-8(6)5-7/h1-2,5H,3-4H2
• InChI Key： WNVBKXSDBKFOGK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OCC2

Computed Properties

• Exact Mass: 138.048093005g/mol
• Monoisotopic Mass: 138.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 179.5±29.0 °C at 760 mmHg
• Flash Point: 62.3±16.5 °C
• Vapor Pressure: 1.3±0.3 mmHg at 25°C

6-fluoro-2,3-dihydro-1-benzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-fluoro-2,3-dihydro-1-benzofuran

6-Fluoro-2,3-Dihydro-1-Benzofuran: A Comprehensive Overview

6-Fluoro-2,3-dihydro-1-benzofuran (CAS No. 1072153-65-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of the benzofuran family, with a fluorine atom substituted at the sixth position of the aromatic ring. The structure of 6-fluoro-2,3-dihydro-1-benzofuran is characterized by a fused bicyclic system consisting of a benzene ring and a dihydrofuran ring, which contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 6-fluoro-2,3-dihydro-1-benzofuran as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as electrophilic aromatic substitution and nucleophilic addition, makes it an attractive candidate for constructing complex molecular architectures. For instance, researchers have successfully utilized this compound as a precursor for synthesizing bioactive molecules with potential applications in drug discovery.

The synthesis of 6-fluoro-2,3-dihydro-1-benzofuran typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the fluorination of dihydrobenzofuran derivatives using selective fluorinating agents. The optimization of these reactions has been a focus of recent research efforts, with advancements in catalytic systems and reaction media significantly improving yields and selectivity.

In terms of applications, 6-fluoro-2,3-dihydro-1-benzofuran has shown promise in the development of advanced materials. Its electron-deficient aromatic system makes it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent experiments have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity and thermal stability, opening new avenues for its use in high-performance materials.

Beyond its synthetic and material applications, 6-fluoro-2,3-dihydro-1-benzofuran has also been explored for its biological activity. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. While further research is needed to fully understand its pharmacokinetics and toxicity profiles, these findings suggest that it could serve as a lead compound for developing therapeutic agents.

The exploration of 6-fluoro-2,3-dihydro-1-benzofuran continues to expand into new territories. Researchers are now investigating its role in supramolecular chemistry, where its ability to form self-assembled structures could lead to innovative applications in nanotechnology. Additionally, green chemistry approaches are being developed to synthesize this compound more sustainably, addressing growing concerns over environmental impact.

In conclusion, 6-fluoro-2,3-dihydro-1-benzofuran (CAS No. 1072153-65-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to push the boundaries of organic synthesis and material science. As ongoing studies uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.